3-((4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)sulfonyl)pyridine

• IUPAC Name: 3-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]sulfonylpyridine
• InChI: InChI=1S/C17H20N2O5S2/c1-24-14-4-6-15(7-5-14)25(20,21)16-8-11-19(12-9-16)26(22,23)17-3-2-10-18-13-17/h2-7,10,13,16H,8-9,11-12H2,1H3
• InChI Key: AUBHFBCBDOXNPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CCN(CC2)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C17H20N2O5S2
• Molecular Weight: 396.5 g/mol

Description

3-((4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)sulfonyl)pyridine, also known as MSPPO, is a chemical compound that has gained significant interest in scientific research due to its potential pharmacological properties. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and its potential applications in the field of medicine.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

Compounds with sulfonyl and pyridine moieties, such as "3-((4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)sulfonyl)pyridine", are explored for their potential as chemical inhibitors of Cytochrome P450 isoforms in human liver microsomes. These inhibitors are crucial for understanding drug-drug interactions and for the development of safer pharmaceuticals by predicting metabolic pathways and potential adverse interactions between co-administered drugs (Khojasteh et al., 2011).

Novel Synthesis of Pharmaceutical Compounds

Research on the novel synthesis of pharmaceutical impurities of proton pump inhibitors highlights the significance of sulfonyl pyridine derivatives. These compounds, through their complex synthetic routes, contribute to the understanding and improvement of drug purity and efficacy. This area of research is vital for the development of high-quality pharmaceuticals and for minimizing the potential adverse effects of impurities (Saini et al., 2019).

Metal Complexes and Coordination Chemistry

The structural diversity derived from compounds with sulfonyl and pyridine groups, such as in metal complexes of 4,4'-dipyridyldisulfide, showcases their importance in coordination chemistry. These complexes, with their unique structural types including macrocycles and helices, offer insights into the design of new materials with potential applications in catalysis, molecular recognition, and as precursors for materials science (Horikoshi & Mochida, 2006).

Environmental Science and Pollutant Degradation

In environmental science, studies on the microbial degradation of polyfluoroalkyl chemicals shed light on the fate of these persistent pollutants in nature. Understanding how chemical structures similar to "3-((4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)sulfonyl)pyridine" break down in the environment is crucial for assessing their long-term impact and for developing strategies to mitigate pollution (Liu & Avendaño, 2013).